Cas no 80102-04-1 (b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI))
80102-04-1 structure
Product Name:b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI)
CAS No:80102-04-1
MF:C9H15N2O5
MW:231.225802659988
CID:725545
PubChem ID:25244550
Update Time:2025-04-19
b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- [2S,3S]-TRANS-EPOXYSUCCINYL-L-LEUCYLAMIDO-3-METHYLBUTANE
- AC-TYR-GLY-GLY-PHE-MET-THR-SER-GLU-LYS-SER-GLN-THR-PRO-LEU-VAL-THR-LEU-PHE-LYS-ASN-ALA-ILE-ILE-LYS-ASN-ALA-TYR-LYS-LYS-GLY-GLU-OH
- AC-YGGFMTSEKSQTPLVTLFKNAIIKNAYKKGE
- Q27125839
- (2S)-5-ammonio-2-[(3-carboxylatopropanoyl)amino]pentanoate
- N(2)-succinyl-L-ornithinate(1-)
- 80102-04-1
- N2-succinylornithine
- CHEBI:58514
- b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI)
-
- Inchi: 1S/C9H16N2O5/c10-5-1-2-6(9(15)16)11-7(12)3-4-8(13)14/h6H,1-5,10H2,(H,11,12)(H,13,14)(H,15,16)/p-1/t6-/m0/s1
- InChI Key: VWXQFHJBQHTHMK-LURJTMIESA-M
- SMILES: [O-]C([C@H](CCC[NH3+])NC(CCC(=O)[O-])=O)=O
Computed Properties
- Exact Mass: 3504.83000
- Monoisotopic Mass: 231.09809658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 137Ų
Experimental Properties
- PSA: 1431.49000
- LogP: 4.32060
b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI) Security Information
- WGK Germany:3
b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P001096-1mg |
Ac-beta-Endorphin |
80102-04-1 | 1mg |
$130.00 | 2024-07-20 | ||
| AAPPTec | P001096-5mg |
Ac-beta-Endorphin |
80102-04-1 | 5mg |
$385.00 | 2024-07-20 | ||
| AAPPTec | P001096-10mg |
Ac-beta-Endorphin |
80102-04-1 | 10mg |
$645.00 | 2024-07-20 | ||
| A2B Chem LLC | AH49726-1mg |
ACETYL-BETA-ENDORPHIN (HUMAN) |
80102-04-1 | >96% | 1mg |
$246.00 | 2024-04-19 | |
| A2B Chem LLC | AH49726-5mg |
ACETYL-BETA-ENDORPHIN (HUMAN) |
80102-04-1 | 5mg |
$553.00 | 2024-04-19 | ||
| A2B Chem LLC | AH49726-10mg |
ACETYL-BETA-ENDORPHIN (HUMAN) |
80102-04-1 | 10mg |
$859.00 | 2024-04-19 |
b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI) Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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